
[(Methoxythioxomethyl)thio]acetic acid material
safety data sheet (MSDS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
[(Methoxythioxomethyl)thio]acetic

acid

Cat. No.: B089922 Get Quote

Core Technical Guide:
[(Methoxythioxomethyl)thio]acetic Acid
An In-depth Material Safety Data Sheet for Researchers, Scientists, and Drug Development

Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) for

[(Methoxythioxomethyl)thio]acetic acid is publicly available. The following information is

extrapolated from data on structurally similar compounds, including xanthates,

dithiocarbonates, and thioacetic acid. This guide is intended for informational purposes for

laboratory research and development and should be used with caution. A thorough risk

assessment should be conducted before handling this compound.
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Identifier Information

Chemical Name [(Methoxythioxomethyl)thio]acetic acid

Synonyms
O-Methyl S-carboxymethyl dithiocarbonate,

Methoxanthic acid S-acetic acid

Chemical Formula C4H6O3S2

Molecular Weight 166.22 g/mol

Chemical Structure

dot graph { rankdir=LR; node [shape=plaintext];

"CH3-O-C(=S)-S-CH2-C(=O)OH" } Chemical

Structure of [(Methoxythioxomethyl)thio]acetic

acid

CAS Number

Not found. The methyl ester is registered under

CAS 123972-88-3. The ethyl analog is CAS

25554-84-1.[1][2]

Hazard Identification and Classification
Based on the components of the molecule (a dithiocarbonate and a thioacetic acid moiety), the

following hazards are anticipated.

GHS Hazard Classification (Probable):

Acute Toxicity, Oral (Category 4)

Skin Corrosion/Irritation (Category 2)

Serious Eye Damage/Eye Irritation (Category 1)

Skin Sensitization (Category 1)

GHS Label Elements (Probable):

Pictograms:

alt text
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alt text

Signal Word: Danger

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H318: Causes serious eye damage.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P272: Contaminated work clothing should not be allowed out of the workplace.

P280: Wear protective gloves/ eye protection/ face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

P333+P313: If skin irritation or rash occurs: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.
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P501: Dispose of contents/container to an approved waste disposal plant.

Composition and Information on Ingredients
Component CAS Number Percent (%)

[(Methoxythioxomethyl)thio]ace

tic acid
Not assigned >95 (Assumed)

First-Aid Measures
Exposure Route First-Aid Procedures

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Get immediate medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get immediate medical

attention. Wash clothing before reuse.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Get immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get immediate medical

attention.

Fire-Fighting Measures
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Aspect Information

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards
Emits toxic fumes of sulfur oxides and carbon

oxides under fire conditions.

Protective Equipment
Wear self-contained breathing apparatus for

firefighting if necessary.

Accidental Release Measures
Aspect Procedure

Personal Precautions

Use personal protective equipment. Avoid dust

formation. Avoid breathing vapors, mist, or gas.

Ensure adequate ventilation. Evacuate

personnel to safe areas.

Environmental Precautions
Prevent further leakage or spillage if safe to do

so. Do not let product enter drains.

Methods for Cleaning Up

Soak up with inert absorbent material and

dispose of as hazardous waste. Keep in

suitable, closed containers for disposal.

Handling and Storage
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Aspect Guidelines

Handling

Avoid contact with skin and eyes. Avoid

inhalation of vapor or mist. Use explosion-proof

equipment. Keep away from sources of ignition -

No smoking. Take measures to prevent the

buildup of electrostatic charge.

Storage

Store in a cool, dry, and well-ventilated place.

Keep container tightly closed. Store away from

incompatible materials such as oxidizing agents

and strong bases.

Exposure Controls and Personal Protection
Control Parameter Recommendation

Engineering Controls

Use only in a well-ventilated area, preferably in

a chemical fume hood. Ensure that eyewash

stations and safety showers are close to the

workstation location.

Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety

goggles and a face shield. Skin Protection:

Wear impervious gloves (e.g., nitrile rubber) and

protective clothing. Respiratory Protection: If the

exposure limit is exceeded, a full-face respirator

with an organic vapor cartridge may be required.

Physical and Chemical Properties (Estimated)
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Property Value

Appearance
Likely a yellow to orange oily liquid or low-

melting solid.

Odor Pungent, sulfurous odor.

pH Acidic.

Melting/Freezing Point No data available.

Boiling Point
No data available. Likely to decompose upon

heating.

Flash Point No data available. Likely combustible.

Solubility

Likely soluble in organic solvents such as

alcohols, ethers, and chlorinated hydrocarbons.

May have limited solubility in water.

Stability and Reactivity
Aspect Information

Reactivity No specific data available.

Chemical Stability Stable under recommended storage conditions.

Possibility of Hazardous Reactions No specific data available.

Conditions to Avoid Heat, flames, and sparks.

Incompatible Materials Strong oxidizing agents, strong bases.

Hazardous Decomposition Products Sulfur oxides, carbon monoxide, carbon dioxide.

Toxicological Information (Inferred)
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Toxicity Metric Information

Acute Oral Toxicity

Harmful if swallowed. The LD50 is not known,

but based on thioacetic acid, it is expected to be

toxic.[3][4]

Skin Corrosion/Irritation
Causes skin irritation. Prolonged or repeated

contact may cause dermatitis.

Serious Eye Damage/Irritation
Causes serious eye damage. Contact may

result in corneal injury.

Respiratory or Skin Sensitization
May cause skin sensitization, leading to an

allergic reaction upon subsequent exposure.

Carcinogenicity, Mutagenicity, Reproductive

Toxicity

No data available. Some related

dithiocarbamates have shown reproductive and

developmental toxicity in animal studies.

Ecological Information (Inferred)
Aspect Information

Toxicity to Aquatic Life

No data available. Thioacetic acid is toxic to

aquatic life. It is expected that this compound

may also be harmful to aquatic organisms.

Persistence and Degradability No data available.

Bioaccumulative Potential No data available.

Mobility in Soil No data available.

Disposal Considerations
Waste must be disposed of in accordance with federal, state, and local environmental control

regulations. Contact a licensed professional waste disposal service to dispose of this material.

Transport Information
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Not classified for transport. However, based on related compounds, it may fall under a

corrosive or toxic liquid category.

Regulatory Information
This compound is intended for research and development use only. It is not listed on major

chemical inventories.

Experimental Protocols
General Synthesis of O-Alkyl S-Carboxymethyl Dithiocarbonates (Xanthates):

This is a general procedure and should be adapted and optimized for the specific synthesis of

[(Methoxythioxomethyl)thio]acetic acid.

Formation of Potassium Methyl Xanthate:

In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a

thermometer, dissolve potassium hydroxide in methanol at 0-5 °C.

Slowly add carbon disulfide to the cooled solution while stirring vigorously. Maintain the

temperature below 10 °C.

Stir for 1-2 hours at this temperature. The potassium methyl xanthate may precipitate.

Reaction with a Chloroacetic Acid Salt:

In a separate vessel, prepare a solution of sodium chloroacetate by neutralizing

chloroacetic acid with sodium carbonate or sodium hydroxide in water.

Slowly add the aqueous solution of sodium chloroacetate to the suspension of potassium

methyl xanthate.

Allow the reaction mixture to warm to room temperature and stir for several hours or

overnight.

Workup and Isolation:
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Acidify the reaction mixture with a dilute mineral acid (e.g., HCl) to a pH of 2-3.

Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to yield the crude product.

The product may be further purified by chromatography or crystallization.

Visualizations

Step 1: Xanthate Formation

Step 2: Alkylation Step 3: Workup & Isolation

Potassium Hydroxide Dissolve at 0-5°C

Methanol Carbon Disulfide

Add CS2 < 10°C Potassium Methyl Xanthate

Reaction at RTSodium Chloroacetate Solution Product Mixture Acidify to pH 2-3 Extract with Organic Solvent Purification [(Methoxythioxomethyl)thio]acetic acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of [(Methoxythioxomethyl)thio]acetic acid.
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Structural Analogs

Inferred Hazards

[(Methoxythioxomethyl)thio]acetic acid

Thioacetic Acid

has thioacetic acid moiety

Dithiocarbamates

has dithiocarbonate moiety

Xanthates

is a type of xanthate

Acute Toxicity (Oral) Skin Corrosion/IrritationSerious Eye Damage Skin Sensitization

Skin Irritation

Click to download full resolution via product page

Caption: Logical relationship for inferring hazards of the target compound from its structural

analogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [[(Methoxythioxomethyl)thio]acetic acid material safety
data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089922#methoxythioxomethyl-thio-acetic-acid-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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